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Compound of Interest

Compound Name:
5-Chloro-4-methoxy-2-

phenylpyrimidine

CAS No.: 901311-79-3

Cat. No.: B3300452

Get Quote

Executive Safety Summary
Immediate Action Required: Treat 5-Chloro-4-methoxy-2-phenylpyrimidine as a Halogenated

Organic Hazardous Waste. Do not dispose of via municipal drains or standard trash. This

compound is a pharmaceutical intermediate containing a chloropyrimidine motif; improper

disposal risks environmental persistence and formation of toxic byproducts (dioxins) during low-

temperature combustion.

Quick Reference Data:
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Parameter Specification

Chemical Name 5-Chloro-4-methoxy-2-phenylpyrimidine

CAS Number
Verify specific isomer/batch (Common analog:

14001-69-5 family)

Physical State Solid (typically white to off-white powder)

Primary Hazards
Skin/Eye Irritant (H315, H319), Harmful if

Swallowed (H302)

Waste Stream Stream C: Halogenated Organics

Disposal Method High-Temperature Incineration (Rotary Kiln)

Hazard Assessment & Causality
To ensure safety, you must understand why specific protocols are required.

Halogen Content (Chlorine at C5): The presence of chlorine on the pyrimidine ring classifies

this as a halogenated compound.

Risk:[1][2][3] Disposal with non-halogenated solvents (e.g., Acetone, Ethanol) complicates

downstream incineration. Standard incinerators may not reach the temperatures required

to break the C-Cl bond safely, potentially releasing hydrochloric acid (HCl) or dioxins.

Protocol:Strict Segregation. Never mix with "Non-Halogenated" waste streams.

Pyrimidine Reactivity: The 4-methoxy group acts as a potential leaving group under strong

nucleophilic conditions, and the ring nitrogen atoms can protonate in strong acids.

Risk:[1][2][3] Exothermic reaction if mixed with strong oxidizers or concentrated acids in a

waste carboy.

Protocol: Ensure waste containers are pH neutral (6–9) or segregated from strong

corrosives.
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Scenario A: Disposal of Pure Solid Substance
Applicable for: Expired shelf stock, spilled solids, or excess weighing material.

Containment: Transfer the solid into a clear, sealable polyethylene bag or a screw-top glass

jar.

Secondary Containment: Place the primary container inside a dedicated "Solid Hazardous

Waste" drum or pail.

Labeling:

Must read: "Hazardous Waste - Solid - Halogenated."

Constituents: List "5-Chloro-4-methoxy-2-phenylpyrimidine."

Hazard Check: Mark "Toxic" and "Irritant."

Scenario B: Disposal of Reaction Mixtures (Liquids)
Applicable for: Mother liquors, filtrates, or reaction solvents containing the compound.[4]

Solvent Compatibility Check:

If dissolved in DCM, Chloroform, or Dichloroethane: Pour directly into the Halogenated

Waste carboy.

If dissolved in Methanol, Ethyl Acetate, or THF:

Crucial Step: Even though the solvent is non-halogenated, the solute (the pyrimidine) is

halogenated.

Action: You must dispose of the entire solution into the Halogenated Waste stream to

prevent contamination of the fuel-blending (non-halogenated) stream.

pH Check: Ensure the solution is not extremely acidic or basic (pH < 2 or > 12). If so,

neutralize to pH 6–8 before adding to the central waste carboy to prevent container

degradation.
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Decision Logic & Workflow Diagram
The following diagram illustrates the critical decision points for segregating this compound to

ensure regulatory compliance (RCRA/EPA).
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Caption: Decision tree for segregating 5-Chloro-4-methoxy-2-phenylpyrimidine waste. Note

that non-halogenated solvents containing this compound must be re-routed to the Halogenated

stream.

Regulatory & Compliance Data
When filling out waste tags or manifesting for Environmental Health & Safety (EHS), use the

following classifications.

Regulatory Body Classification Code Rationale

EPA (RCRA) Not P/U Listed

This specific intermediate is

rarely explicitly listed. Use

Characteristic codes if

applicable.

EPA Waste Code

D001 (if in flammable

solvent)D022 (if in

Chloroform)None (if pure solid)

If pure solid, it is often "Non-

Regulated Chemical Waste"

but must be managed as

hazardous due to toxicity.

DOT (Shipping) UN 2811 (Likely)
Toxic solid, organic, n.o.s. (if

shipping pure compound).

Destruction Incineration

Must be incinerated at

>1000°C with scrubbers for

HCl gas.

Self-Validating Protocol:

The Smell Test: If your non-halogenated waste container smells like "swimming pool" or

"sweet solvent" (chloroform-like), you have improperly segregated this compound.

The Flame Test (Mental): If this waste is sent for fuel blending (low-temp combustion), the

chlorine atoms will inhibit combustion and corrode the burner. Always tag as Halogenated to

force High-Temp Incineration.

Emergency Procedures (Spill Response)
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In the event of a benchtop spill of 5-Chloro-4-methoxy-2-phenylpyrimidine:

PPE Upgrade: Wear double nitrile gloves, safety goggles, and a lab coat.[5] If powder is

fine/dusty, use a N95 or P100 respirator to prevent inhalation.

Dry Spill:

Do not dry sweep (creates dust).[6]

Cover with wet paper towels or use a HEPA vacuum designated for chemical cleanup.

Place waste in a jar labeled "Debris from Spill - Halogenated."

Wet Spill (Solution):

Absorb with vermiculite or polypropylene pads.

Do not use paper towels if the solvent is an oxidizer (unlikely here, but good habit).

Dispose of absorbent as solid halogenated waste.

Decontamination: Wash the surface with a dilute surfactant (soap and water) followed by an

Isopropanol wipe.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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